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Compound of Interest

Compound Name: Quisinostat dihydrochloride

Cat. No.: B15563975 Get Quote

This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Quisinostat dihydrochloride.

Adherence to these protocols is essential to ensure personal safety and maintain a secure

laboratory environment.

Hazard Identification and Classification
Quisinostat dihydrochloride is a potent pan-HDAC inhibitor and requires careful handling.[1]

[2][3] The Safety Data Sheet (SDS) classifies it with the following hazards:

Acute Oral Toxicity (Category 4): Harmful if swallowed.[4]

Skin Irritation (Category 2): Causes skin irritation.[4]

Serious Eye Irritation (Category 2A): Causes serious eye irritation.[4]

Specific Target Organ Toxicity (Single Exposure, Category 3): May cause respiratory

irritation.[4]

Due to its high potency, indicated by low nanomolar IC50 values, it should be handled as a

potent compound, likely falling into Occupational Exposure Band (OEB) 4 or higher, requiring

stringent containment strategies.[5][6]

Personal Protective Equipment (PPE)
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A risk assessment is crucial for selecting the appropriate level of PPE.[7] The following table

summarizes the recommended PPE for laboratory activities involving Quisinostat
dihydrochloride.

Activity

Recommended Personal
Protective Equipment
(PPE)

Rationale

Weighing and Dispensing

(Powder)

- Full-face Powered Air-

Purifying Respirator (PAPR) or

a supplied-air respirator.-

Disposable, solid-front lab coat

with tight-fitting cuffs.- Double

chemical-resistant gloves (e.g.,

nitrile).- Disposable sleeves.

High risk of aerosolization and

inhalation of potent powder.[7]

Full respiratory and skin

protection is essential to

prevent exposure.

Solution Preparation

- Certified Chemical Fume

Hood or other ventilated

enclosure.- Disposable lab

coat.- Chemical splash

goggles or safety glasses with

side shields.- Single pair of

chemical-resistant gloves (e.g.,

nitrile).

Reduced risk of aerosolization

compared to handling

powders, but potential for

splashes and spills remains.[7]

Engineering controls are the

primary protection.

In Vitro / In Vivo Dosing

- Lab coat.- Safety glasses.-

Appropriate chemical-resistant

gloves.

Focus is on preventing skin

and eye contact. The specific

procedure will dictate the level

of containment needed.[7]

General Laboratory Operations
- Lab coat.- Safety glasses.-

Gloves.

Standard laboratory practice to

protect against incidental

contact.[7]

Operational and Handling Plan
A systematic workflow is essential for safely managing Quisinostat dihydrochloride from

receipt to disposal.
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Inspect: Upon receipt, verify the container's integrity. Check for any damage or leaks.

Log: Record the compound in your chemical inventory.

Store: Store in a designated, locked, and clearly labeled area away from incompatible

materials like oxidizing agents.[4] The compound is stable for years when stored properly.[6]

This protocol details the methodology for safely preparing a stock solution.

Preparation:

Designate a specific area for handling, preferably within a containment device like a glove

box or a chemical fume hood.[4]

Don the appropriate PPE for handling potent powders (see table above).

Assemble all necessary equipment (e.g., analytical balance, spatulas, weigh paper, vials,

solvent).

Weighing:

Perform all weighing operations within a certified chemical fume hood or a ventilated

balance enclosure to control airborne particles.

Carefully weigh the desired amount of Quisinostat dihydrochloride powder. Use gentle

motions to minimize dust generation.

Solubilization:

Add the appropriate solvent (e.g., DMSO) to the vial containing the powder.[8]

Ensure the container is securely capped.

Mix gently until the compound is fully dissolved.

Post-Handling:

Decontaminate all surfaces and equipment used.
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Carefully doff PPE to avoid self-contamination and dispose of it as hazardous waste.[7]

Wash hands and any exposed skin thoroughly after handling.[4]

Emergency and First Aid Procedures
Immediate and appropriate action is critical in the event of exposure.

Exposure Route First Aid Protocol

If Swallowed
Call a POISON CENTER or doctor immediately

if you feel unwell. Rinse mouth.[4]

If on Skin

Wash with plenty of water.[4] Remove

contaminated clothing and shoes. If skin

irritation occurs, get medical advice/attention.[4]

If Inhaled

Remove the person to fresh air and keep them

comfortable for breathing. Call a POISON

CENTER or doctor if you feel unwell.[4]

If in Eyes

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[4] If eye irritation persists,

get medical advice/attention.[4]

Disposal Plan
All waste contaminated with Quisinostat dihydrochloride must be treated as hazardous

waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_Potent_Research_Compounds.pdf
https://broadpharm.com/msds/bp-40072
https://broadpharm.com/msds/bp-40072
https://broadpharm.com/msds/bp-40072
https://broadpharm.com/msds/bp-40072
https://broadpharm.com/msds/bp-40072
https://broadpharm.com/msds/bp-40072
https://broadpharm.com/msds/bp-40072
https://www.benchchem.com/product/b15563975?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15563975?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Type Disposal Procedure

Unused Compound

Arrange for disposal as special waste through a

licensed disposal company, in accordance with

national and regional regulations.[4]

Contaminated Labware (vials, pipette tips)

- Collect in a designated, puncture-resistant,

and sealed container.- Label clearly as

"Hazardous Waste" with the compound's name.

[7]

Contaminated PPE (gloves, lab coat, sleeves)

- Doff PPE carefully to prevent cross-

contamination.- Place in a sealed bag or

container labeled as hazardous waste.[7]

Aqueous/Solvent Waste

- Collect in a dedicated, sealed, and clearly

labeled waste container. Consult your

institution's environmental health and safety

office for specific solvent waste stream

guidelines.

Workflow Visualization
The following diagram illustrates the standard operational workflow for safely handling

Quisinostat dihydrochloride.
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Preparation & Risk Assessment

Compound Handling (in Containment)

Cleanup & Disposal

Emergency Protocol

1. Conduct Risk Assessment
& Select PPE

2. Prepare Designated
Handling Area

3. Don Appropriate PPE

4. Weigh Powder

Proceed to Handling

5. Prepare Solution

6. Decontaminate Surfaces
& Equipment

Proceed to Cleanup

7. Segregate & Dispose
of Hazardous Waste

8. Doff PPE

9. Wash Hands Thoroughly

Spill or Exposure
Event

Follow First Aid
Procedures

Report to EH&S

Click to download full resolution via product page

Caption: Safe handling workflow for Quisinostat dihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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